![molecular formula C9H9FN2O3 B6631925 2-[(5-Fluoropyridine-2-carbonyl)-methylamino]acetic acid](/img/structure/B6631925.png)
2-[(5-Fluoropyridine-2-carbonyl)-methylamino]acetic acid
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Overview
Description
2-[(5-Fluoropyridine-2-carbonyl)-methylamino]acetic acid, also known as FPMAA, is a chemical compound widely used in scientific research. It is a derivative of pyridine and is synthesized through a multi-step process. FPMAA has been found to have various biochemical and physiological effects, making it a useful tool in laboratory experiments.
Mechanism of Action
2-[(5-Fluoropyridine-2-carbonyl)-methylamino]acetic acid is an amino acid derivative that acts as a competitive inhibitor of amino acid transporters. It is structurally similar to amino acids and can bind to the active site of transporters, preventing the uptake of amino acids. This inhibition leads to a decrease in protein synthesis and metabolism, which can have various physiological effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to decrease the uptake of amino acids in cells, leading to a decrease in protein synthesis and metabolism. This inhibition can affect various physiological processes, including cell growth and proliferation, neurotransmitter synthesis and release, and immune response.
Advantages and Limitations for Lab Experiments
2-[(5-Fluoropyridine-2-carbonyl)-methylamino]acetic acid has several advantages as a tool for laboratory experiments. It is a specific and potent inhibitor of amino acid transporters, making it a useful tool for studying the function of these transporters. This compound is also stable and easy to handle, making it a convenient tool for laboratory experiments. However, this compound has some limitations as well. It has a relatively short half-life, which can limit its usefulness in long-term experiments. Additionally, this compound can have off-target effects, which can complicate data interpretation.
Future Directions
There are several future directions for the use of 2-[(5-Fluoropyridine-2-carbonyl)-methylamino]acetic acid in scientific research. One potential direction is the study of the role of amino acid transporters in cancer cell growth and proliferation. This compound could be used to investigate the role of these transporters in cancer cell metabolism and survival. Another potential direction is the study of neurotransmitter transporters in neurological disorders. This compound could be used to investigate the role of these transporters in the pathogenesis of disorders such as depression and anxiety. Finally, this compound could be used in the development of new drugs that target amino acid transporters, which could have potential therapeutic applications.
Synthesis Methods
The synthesis of 2-[(5-Fluoropyridine-2-carbonyl)-methylamino]acetic acid involves a multi-step process. First, 5-fluoropyridine-2-carboxylic acid is reacted with thionyl chloride to form 5-fluoropyridine-2-carbonyl chloride. This intermediate is then reacted with methylamine to form this compound. The final product is obtained through purification and isolation steps.
Scientific Research Applications
2-[(5-Fluoropyridine-2-carbonyl)-methylamino]acetic acid is widely used in scientific research as a tool to study various biochemical and physiological processes. It is used to study the function of amino acid transporters, which are responsible for the uptake of amino acids in cells. This compound is also used to study the role of amino acids in protein synthesis and metabolism. Additionally, this compound is used in the study of neurotransmitter transporters, which are responsible for the uptake of neurotransmitters in the brain.
properties
IUPAC Name |
2-[(5-fluoropyridine-2-carbonyl)-methylamino]acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9FN2O3/c1-12(5-8(13)14)9(15)7-3-2-6(10)4-11-7/h2-4H,5H2,1H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTTXJWLBGATKCH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(=O)O)C(=O)C1=NC=C(C=C1)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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